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Compound of Interest

Compound Name: Cucumegastigmane |

Cat. No.: B15596251

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cucumegastigmane | is a naturally occurring megastigmane, a class of C13-norisoprenoids,
first isolated from the leaves of Cucumis sativus (cucumber). This technical guide provides a
comprehensive overview of the available scientific data on Cucumegastigmane I, with a focus
on its chemical properties, isolation, and structural elucidation. To date, there is a notable
absence of published research on the specific biological activities and mechanisms of action of
this compound. This document aims to consolidate the existing chemical data to serve as a
foundational resource for researchers interested in the further investigation of Cucumeg-
astigmane | and its potential therapeutic applications.

Chemical and Physical Properties

Cucumegastigmane | is a sesquiterpenoid with the molecular formula C13H2004 and a
molecular weight of 240.30 g/mol . Its systematic name is (6S,7E)-6,9,10-
Trihydroxymegastigma-4,7-dien-3-one. The chemical structure of Cucumegastigmane | is
characterized by a cyclohexenone ring with several hydroxyl substitutions.
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Property Value Source
CAS Number 929881-46-9

Molecular Formula C13H2004 [1]
Molecular Weight 240.30 g/mol [1]

(6S,7E)-6,9,10-

Synonyms Trihydroxymegastigma-4,7- [1]
dien-3-one
Sesquiterpenoids,

Class ) [1]
Megastigmanes

Appearance Colorless oil

Optical Rotation [a]D24 +51.5° (c 0.1, MeOH)

Isolation and Purification

Cucumegastigmane | was first isolated from the fresh leaves of Cucumis sativus. The
following protocol is based on the methodology described in the primary literature.

Extraction

Fresh leaves of Cucumis sativus (10 kg) were extracted with methanol (MeOH) at room
temperature. The resulting MeOH extract was then partitioned between ethyl acetate (EtOAc)
and water. The EtOAc-soluble fraction was concentrated to yield a residue (45 g).

Chromatographic Separation

The EtOAc-soluble residue was subjected to a series of chromatographic separations to isolate
Cucumegastigmane I.

 Silica Gel Column Chromatography: The residue was first chromatographed on a silica gel
column, eluting with a stepwise gradient of n-hexane and EtOAc. This initial separation
yielded seven fractions.
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e ODS Column Chromatography: The third fraction (Fr. 3) was further purified by open-column
chromatography on an octadecylsilanized (ODS) silica gel, eluting with a gradient of
acetonitrile (MeCN) and water. This step resulted in the isolation of a mixture containing
Cucumegastigmane I.

o Preparative HPLC: The final purification was achieved by preparative High-Performance
Liquid Chromatography (HPLC) on an ODS column with a mobile phase of MeCN-water.

Figure 1: Workflow for the isolation and purification of Cucumegastigmane I.

Structural Elucidation

The structure of Cucumegastigmane | was determined using a combination of spectroscopic
techniques, including Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR)
spectroscopy.

Mass Spectrometry

High-resolution electrospray ionization mass spectrometry (HRESIMS) of Cucumegastigmane
I showed a pseudomolecular ion peak at m/z 263.1257 [M+Na]+, which corresponds to the
molecular formula C13H2004Na.

NMR Spectroscopy

The 1H and 13C NMR spectra were recorded in CDCI3. The detailed assignments are
summarized in the table below.
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Position 13C (oc¢) 'H (6H, mulit., J in Hz)

1 24.3 2.22 (d, 16.0), 2.50 (d, 16.0)

2 199.9

3 127.1 5.86 ()

4 162.8

5 50.9

6 78.0 4.34 (br s)

7 129.5 5.81 (dd, 15.5, 6.0)

8 136.2 5.90 (d, 15.5)

9 72.8 4.30 (g, 6.5)

0 c66 3.65 (dd, 11.0, 6.5), 3.73 (dd,
11.0, 4.0)

11 24.3 1.05 (s)

12 23.3 1.01 (s)

13 19.1 1.28 (d, 6.5)

Biological Activity and Mechanism of Action

As of the date of this publication, there are no specific studies published in the peer-reviewed
scientific literature detailing the biological activities or the mechanism of action of
Cucumegastigmane I. While other megastigmane derivatives have been reported to possess
a range of biological properties, including anti-inflammatory, antimicrobial, and cytotoxic
activities, the therapeutic potential of Cucumegastigmane | remains to be investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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